Cas no 725718-10-5 (3-Amino-2-methoxybenzonitrile)

• Product Name: 3-Amino-2-methoxybenzonitrile
• CAS No: 725718-10-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD18389725
• CID: 558817
• PubChem ID: 22936811
• Update Time: 2025-10-29

3-Amino-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-amino-2-methoxy-
• o-Anisonitrile,3-amino- (5CI)
• 3-amino-2-methoxybenzonitrile
• 3-amino methoxy benzonitrile
• o-Anisonitrile, 3-amino- (5CI)
• 2-AMINO-6-CYANOANISOLE
• DWPSMIOGNINQKD-UHFFFAOYSA-N
• MFCD18389725
• 725718-10-5
• SCHEMBL15689602
• AKOS006363334
• AT10652
• EN300-1706110
• 3-Amino-2-methoxybenzonitrile

• MDL： MFCD18389725
• Inchi： 1S/C8H8N2O/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4H,10H2,1H3
• InChI Key： DWPSMIOGNINQKD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=CC=1N

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Amino-2-methoxybenzonitrile

Comprehensive Overview of 3-Amino-2-methoxybenzonitrile (CAS No. 725718-10-5): Properties, Applications, and Industry Insights

3-Amino-2-methoxybenzonitrile (CAS No. 725718-10-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This methoxy-substituted benzonitrile derivative features an amino group at the 3-position, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its role in developing kinase inhibitors and crop protection agents, aligning with growing interest in targeted therapies and sustainable agriculture.

The compound's nitrile functional group enables diverse chemical transformations, while the electron-donating methoxy group enhances its reactivity in electrophilic substitution reactions. Researchers frequently search for "3-Amino-2-methoxybenzonitrile synthesis" and "CAS 725718-10-5 applications," reflecting demand for efficient production methods. Advanced techniques like continuous flow chemistry have been explored to optimize its manufacture, addressing industry needs for scalable processes.

In drug discovery, 725718-10-5 serves as a key building block for heterocyclic compounds, particularly in oncology and CNS drug development. Its molecular weight (148.17 g/mol) and moderate polarity make it suitable for structure-activity relationship (SAR) studies. Analytical data shows characteristic IR absorption at 2220 cm^-1 (C≡N stretch) and NMR signals at δ 6.8-7.5 ppm (aromatic protons), crucial for quality control in pharmaceutical intermediates production.

Environmental considerations have spurred interest in "green chemistry approaches for 3-Amino-2-methoxybenzonitrile." Recent patents disclose solvent-free reactions and catalytic methods to reduce waste. The compound's stability under ambient conditions (storage recommendations: 2-8°C in inert atmosphere) makes it preferable for industrial applications over more sensitive analogs.

Market analysts note rising demand for high-purity 725718-10-5 (>98%), driven by stringent regulatory requirements. Chromatographic purification techniques have evolved to meet these standards, with HPLC methods achieving 99.5% purity. Suppliers increasingly provide "custom synthesis of 3-Amino-2-methoxybenzonitrile derivatives" to support fragment-based drug design initiatives.

Emerging applications include its use in organic electronic materials, where the electron-withdrawing nitrile group modifies charge transport properties. This aligns with trends in "functional materials development" searches. Safety data indicates proper handling requires standard lab precautions (PPE, ventilation), though it doesn't fall under hazardous classifications.

Future research directions may explore "3-Amino-2-methoxybenzonitrile in asymmetric catalysis" and "bioconjugation techniques." The compound's balanced lipophilicity (calculated logP ~1.2) makes it particularly valuable for optimizing drug candidates' blood-brain barrier permeability – a hot topic in neuropharmacology forums.